Cas no 1164471-53-7 ((4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one)

• Product Name: (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one
• CAS No: 1164471-53-7
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 6563834
• Update Time: 2025-10-30

(4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one
• (5Z)-4-anilino-5-(furan-2-ylmethylidene)-1,3-thiazol-2-one

• Inchi： 1S/C14H10N2O2S/c17-14-16-13(15-10-5-2-1-3-6-10)12(19-14)9-11-7-4-8-18-11/h1-9H,(H,15,16,17)/b12-9-
• InChI Key： FVGXXUGQWLGQQG-XFXZXTDPSA-N
• SMILES： S1/C(=C\C2=CC=CO2)/C(NC2=CC=CC=C2)=NC1=O

Additional information on (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one

Recent Advances in the Study of (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one (CAS: 1164471-53-7)

The compound (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one (CAS: 1164471-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazolidinone derivative, characterized by a furan ring and a phenylimino group, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer research. Recent studies have explored its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR), providing valuable insights for drug development.

One of the key findings in recent research is the compound's ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. In vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's unique structural motif, combining a thiazolidinone core with a furan substituent, appears to enhance its binding affinity to bacterial targets, thereby improving its antimicrobial potency.

In addition to its antimicrobial properties, (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one has shown potential as an anticancer agent. Recent investigations have revealed its ability to induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt and MAPK cascades. Molecular docking studies suggest that the compound interacts with specific protein targets involved in cell proliferation and survival, further supporting its potential as a chemotherapeutic candidate. These findings highlight the dual therapeutic potential of this compound, making it a promising subject for further preclinical and clinical studies.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Recent efforts have focused on synthesizing analogs with improved solubility and bioavailability, as well as reduced toxicity. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic index, paving the way for the development of next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, (4Z,5Z)-5-(furan-2-yl)methylidene-4-(phenylimino)-1,3-thiazolidin-2-one (CAS: 1164471-53-7) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and drug development. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in vivo to fully realize its therapeutic potential.